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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sarcosyl-L-phenylalanine, a derivative of the essential amino acid L-phenylalanine and the
N-methylated amino acid sarcosine, is a compound of interest in various scientific disciplines.
Its unique structure, combining the aromaticity of phenylalanine with the modified amino group
of sarcosine, imparts specific chemical characteristics that are relevant in fields ranging from
biochemistry to drug development. This technical guide provides a comprehensive overview of
the core chemical properties and structural features of Sarcosyl-L-phenylalanine, supported
by available data and methodologies.

Chemical Structure

Sarcosyl-L-phenylalanine, also known as N-(N-methylglycyl)-L-phenylalanine, is formed
through a peptide bond between the carboxyl group of sarcosine (N-methylglycine) and the
amino group of L-phenylalanine.

The chemical structure of Sarcosyl-L-phenylalanine is characterized by the presence of a
benzyl side chain from the L-phenylalanine residue and an N-methylated secondary amine
from the sarcosine moiety. This N-methylation prevents the formation of a hydrogen bond at
this position, which can influence the molecule's conformational flexibility and its interactions
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with biological targets. The stereochemistry at the alpha-carbon of the phenylalanine residue is
retained as the L-configuration, which is crucial for its biological recognition and activity.

Physicochemical Properties

Quantitative data for Sarcosyl-L-phenylalanine is not widely available in public databases.
The following table summarizes the known properties of Sarcosyl-L-phenylalanine and its
constituent amino acids, L-phenylalanine and Sarcosine, for comparative purposes. The
properties of N-acyl amino acids, a class of molecules to which Sarcosyl-L-phenylalanine
belongs, are also included to provide context.[1]

Sarcosyl-L- L- . General N-Acyl
Property . ) Sarcosine . .
phenylalanine Phenylalanine Amino Acids
Molecular .
C12H16N203][2] CoH11NO2[3] Cs3H7NO:2 Variable
Formula
Molecular Weight  236.27 g/mol [2] 165.19 g/mol [3] 89.09 g/mol Variable
CAS Number 17123-28-3[2] 63-91-2[3] 107-97-1 Variable
Generally high,
] ] Data not 283 °C )
Melting Point ] 208-212 °C[4] crystalline
available (decomposes)[3] )
solids[1]
Varies with acyl
Solubility in Data not Soluble (89.09 chain length and
] Soluble[5][6] . )
Water available g/L at 20 °C)[4] amino acid
residue
Data not Typically around
pKa (a-carboxyl) ) 1.83 2.23
available 2-3
) Data not Typically around
pKa (a-amino) ) 9.13 10.01
available 9-10

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Sarcosyl-L-
phenylalanine are not extensively documented in readily accessible literature. However,
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general methodologies for the synthesis of N-acylated amino acids and peptides can be
adapted.

Synthesis

A common method for the synthesis of N-acylated amino acids like Sarcosyl-L-phenylalanine
involves the coupling of the N-protected sarcosine with the L-phenylalanine ester, followed by
deprotection.

lllustrative Synthetic Workflow:
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General workflow for the synthesis of Sarcosyl-L-phenylalanine.

Methodology:

Protection of Sarcosine: The amino group of sarcosine is protected with a suitable protecting
group, such as a tert-butyloxycarbonyl (Boc) group, to prevent self-coupling.

 Esterification of L-Phenylalanine: The carboxyl group of L-phenylalanine is esterified, for
example, by reaction with thionyl chloride in methanol, to form the methyl ester.

o Peptide Coupling: The N-protected sarcosine is activated with a coupling reagent (e.qg.,
dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))
and then reacted with the L-phenylalanine ester to form the protected dipeptide.

o Deprotection: The protecting groups on the N-terminus and C-terminus are removed under
appropriate conditions (e.g., acidolysis for the Boc group and saponification for the ester
group) to yield the final product, Sarcosyl-L-phenylalanine.

Purification and Analysis

Purification of the synthesized Sarcosyl-L-phenylalanine is typically achieved using
chromatographic techniques.

Purification and Analysis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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